Cas no 620-25-7 (Benzenamine,N-hydroxy-3-methyl-)

• Product Name: Benzenamine,N-hydroxy-3-methyl-
• CAS No: 620-25-7
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 512777
• Update Time: 2026-04-29

Benzenamine,N-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-hydroxy-3-methyl-
• META-TOLYLHYDROXYLAMINE
• N-(3-methylphenyl)hydroxylamine
• 3-(Hydroxyamino)toluene
• 3-CH3-C6H4-NHOH
• 3-Methylphenylhydroxylamine
• Hydroxylamine,N-(m-tolyl)
• m-methylphenylhydroxylamine
• m-Tolylhydroxylamine
• N-(3-methylphenyl)-hydroxylamine
• N-Hydroxy-3-methylbenzenamine
• N-m-tolyl-hydroxylamine

Computed Properties

• Exact Mass: 123.06800

Experimental Properties

• PSA: 32.26000
• LogP: 1.86910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines

Additional information on Benzenamine,N-hydroxy-3-methyl-

Benzenamine, N-hydroxy-3-methyl- (CAS No. 620-25-7): An Overview of Its Properties, Applications, and Recent Research Advances

Benzenamine, N-hydroxy-3-methyl- (CAS No. 620-25-7) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as N-hydroxy-3-methylbenzenamine or N-hydroxy-o-toluidine, has garnered considerable attention due to its unique chemical structure and potential applications in various scientific and industrial domains.

The molecular formula of Benzenamine, N-hydroxy-3-methyl- is C₈H₁₁NO, and its molecular weight is approximately 137.18 g/mol. The compound features a benzene ring with an amine group (-NH₂) and a hydroxyl group (-OH) attached to the nitrogen atom, along with a methyl group (-CH₃) at the para position relative to the amine group. This structural arrangement imparts specific chemical properties that make it valuable in various applications.

In terms of physical properties, Benzenamine, N-hydroxy-3-methyl- is a white to off-white solid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. The compound exhibits a melting point of around 105-107°C and a boiling point of approximately 245°C under standard atmospheric conditions.

The chemical reactivity of Benzenamine, N-hydroxy-3-methyl- is influenced by its functional groups. The presence of the hydroxyl group and the amine group makes it susceptible to various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and oxidation. These properties are leveraged in synthetic chemistry for the preparation of more complex molecules and intermediates.

In the pharmaceutical industry, Benzenamine, N-hydroxy-3-methyl- has been explored for its potential therapeutic applications. Recent studies have highlighted its role as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, it has been used in the development of compounds with anti-inflammatory and anti-cancer properties. The ability to modulate key enzymes and receptors makes it a valuable starting material for drug discovery and development.

N-hydroxy-3-methylbenzenamine has also found applications in materials science. Its unique chemical structure allows it to be used as a precursor for the synthesis of polymers with specific functional groups. These polymers can be tailored for use in coatings, adhesives, and other advanced materials where controlled reactivity and stability are crucial.

In the realm of environmental science, N-hydroxy-o-toluidine has been studied for its potential as a biomarker for environmental exposure assessment. Research has shown that it can be detected in biological samples following exposure to certain pollutants, making it a useful tool for monitoring environmental health impacts.

The safety profile of Benzenamine, N-hydroxy-3-methyl- is an important consideration in its use across different industries. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage.

In conclusion, N-hydroxy-3-methylbenzenamine (CAS No. 620-25-7) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, materials science, and environmental science. Its unique chemical structure and reactivity make it an essential component in various scientific and industrial processes. Ongoing research continues to uncover new potential uses and optimize existing applications, further solidifying its importance in these fields.